Cas no 186817-80-1 ((2S)-2-Ethylhexyl 2-hydroxypropanoate)

(2S)-2-Ethylhexyl 2-hydroxypropanoate Properties

Names and Identifiers

• (2S)-2-Ethylhexyl 2-hydroxypropanoate
• L-(2-ETHYLHEXYL)LACTATE
• 2-ETHYLHEXYL-L-LACTATE
• (S)-2-Hydroxypropanoic acid (R,S)-2-ethylhexyl ester
• 2-Ethylhexyl lactate
• 2-Ethylhexyl L-lactate
• 2-ethylhexyl L-lactic acid
• 2-Ethylhexyl-(S)-lactate
• L-lactic acid 2-ethylhexyl ester
• 2-ethyl hexyl lactate
• CS-0449336
• 202T4MAV6Y
• 2-Ethylhexyl L-(+)-lactate
• EC 606-097-1
• 2-Ethylhexyl (2S)-2-hydroxypropanoate
• J-509329
• 186817-80-1
• SCHEMBL15437967
• Q27253403
• AKOS015915426
• DTXSID9042334
• PROPANOIC ACID, 2-HYDROXY-, 2-ETHYLHEXYL ESTER, (1(S))-
• 2-ethylhexyl (s)-lactate
• (2S)-2-Ethylhexyl2-hydroxypropanoate
• Propanoic acid, 2-hydroxy-, 2-ethylhexyl ester, (2S)-
• UNII-202T4MAV6Y
• FECDACOUYKFOOP-RGURZIINSA-N
• +Expand

• MDL： MFCD23701414
• InChIKey： FECDACOUYKFOOP-RGURZIINSA-N
• Inchi： 1S/C11H22O3/c1-4-6-7-10(5-2)8-14-11(13)9(3)12/h9-10,12H,4-8H2,1-3H3
• SMILES： CCCCC(CC)COC(=O)[C@H](C)O

Computed Properties

• Exact Mass: 202.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 202.156895
• Heavy Atom Count: 14
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.12680
• PSA: 46.53000
• Refractive Index: 1.443
• Boiling Point: 243 °C at 760 mmHg
• Flash Point: 99.2 °C
• Density: 0.954